Cas no 615580-37-5 (2-Pyridinecarboxaldehyde, 4-methyl-6-(trifluoromethyl)-)
615580-37-5 structure
Product Name:2-Pyridinecarboxaldehyde, 4-methyl-6-(trifluoromethyl)-
CAS No:615580-37-5
MF:C8H6F3NO
MW:189.13455247879
CID:1627686
PubChem ID:11263947
Update Time:2025-04-21
2-Pyridinecarboxaldehyde, 4-methyl-6-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinecarboxaldehyde, 4-methyl-6-(trifluoromethyl)-
- 4-methyl-6-(trifluoromethyl)pyridine-2-carbaldehyde
- AEKRUEMELLRGQQ-UHFFFAOYSA-N
- AB79062
- DTXSID20460465
- 4-methyl-6-(trifluoromethyl)picolinaldehyde
- 615580-37-5
- 4-Methyl-2-(trifluoromethyl)pyridine-6-carboxaldehyde
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- Inchi: 1S/C8H6F3NO/c1-5-2-6(4-13)12-7(3-5)8(9,10)11/h2-4H,1H3
- InChI Key: AEKRUEMELLRGQQ-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C)C=C(C=O)N=1)(F)F
Computed Properties
- Exact Mass: 189.04018
- Monoisotopic Mass: 189.04014830g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 30Ų
Experimental Properties
- PSA: 29.96
2-Pyridinecarboxaldehyde, 4-methyl-6-(trifluoromethyl)- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
615580-37-5 (2-Pyridinecarboxaldehyde, 4-methyl-6-(trifluoromethyl)-) Related Products
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